Cas no 357-57-3 (Brucine, Anhydrous)

Brucine, Anhydrous Properties

Names and Identifiers

• Brucine
• 10,11-DIMETHOXYSTRYCHNINE
• 2,3-DIMETHOXYSTRYCHNIDIN-10-ONE
• (-)-BRUCINE
• BRUCINE ALKALOID
• BRUCINE TETRAHYDRATE
• STRYCHNIDIN-10-ONE,2,3-DIMETHOXY
• 10,11-Dimethystrychnine
• 2,3-dimethoxy-strychnidin-10-on
• 2,3-Dimethoxystrychnidine-10-one
• 2,3-dimethoxy-strychnin
• 2,3-Dimethoxy-strychnine
• Brucina
• brucine,anhydrous
• Dimethoxy strychnine
• Rcra waste number P018
• Strychnine, 2,3-dimethoxy-
• Strychnidin-10-one,2,3-dimethoxy-
• 2,3-dimethoxy-strychnidin-10-one
• Brucin
• BRUCINE FREE BASE
• BrucineA.R.
• BrucineGr
• Brucine, Anhydrous
• RRKTZKIUPZVBMF-IBTVXLQLSA-N
• GTPL342
• CAS-357-57-3
• BDBM50401037
• NC00328
• Brucina [Italian]
• (1R,11S,18S,20R,21R,22S)-4,5-dimethoxy-12-oxa-8,17-diazaheptacyclo[15.5.2.0^{1,18}.0^{2,7}.0^{8,22}.0^{11,21}.0^{15,20}]tetracosa-2(7),3,5,14-tetraen-9-one
• BRUCINE [VANDF]
• Q411022
• AKOS015955678
• Bisdesmethylbrucin
• 5892-11-5
• DTXSID2024662
• 145428-94-0
• NCGC00255253-01
• BRUCINE [NFLIS-DRUG]
• anhydrous brucine
• NCGC00094861-01
• HMS2052O03
• MEGxp0_001865
• CCG-101078
• 63428-84-2
• SMR000112281
• B0670
• MLS000515808
• BRUCINUM [HPUS]
• Brucine, anhydrous, 98%
• Brucin [German]
• AKOS024282466
• Q-100426
• MFCD00005942
• Tox21_111349
• BRD-K68077509-001-01-6
• ACon1_001990
• EINECS 206-614-7
• C09084
• 357-57-3
• 10,11-dimethoxy strychnine
• 2,3-Dimethoxystrychnine
• Brucinum
• RCRA waste no. P018
• Brucine [UN1570] [Poison]
• HSDB 307
• HMS2268L16
• UN1570
• B0946
• UN 1570
• SCHEMBL113229
• MLS001424166
• Tox21_302174
• NSC-757797
• BRUCINE [HSDB]
• Brucine, European Pharmacopoeia (EP) Reference Standard
• CHEMBL501756
• CHEBI:3193
• CCRIS 4754
• SR-01000712407
• BRUCINE [MI]
• (4aR,5aS,8aR,13aS,15aS,15bR)-10,11-dimethoxy-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinolin-14-one
• DTXCID204662
• NCGC00263445-02
• SR-01000712407-5
• l-Brucine
• Strychnidin-10-one, 2,3-dimethoxy-
• UNII-6NG17YCK6H
• NCGC00384497-01
• 6NG17YCK6H
• Bruzin
• NSC 757797
• SMR000528046
• MLSMR
• MLS000736497
• C23H26N2O4
• 1ST23017
• BrucineBrucinum; 2,3-Dimethoxystrychnine; (-)-Brucine
• +Expand

• MDL： MFCD00005942
• InChIKey： RRKTZKIUPZVBMF-IBTVXLQLSA-N
• Inchi： 1S/C23H26N2O4/c1-27-16-8-14-15(9-17(16)28-2)25-20(26)10-18-21-13-7-19-23(14,22(21)25)4-5-24(19)11-12(13)3-6-29-18/h3,8-9,13,18-19,21-22H,4-7,10-11H2,1-2H3/t13-,18-,19-,21-,22-,23+/m0/s1
• SMILES： COC1=C(C=C2C(=C1)[C@]34CCN5CC6=CCO[C@H]7CC(=O)N2[C@H]4[C@H]7[C@H]6C[C@@H]35)OC

Computed Properties

• Exact Mass: 394.18900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 394.18925731g/mol
• Heavy Atom Count: 29
• Complexity: 785
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• LogP: 2.11260
• PSA: 51.24000
• Merck: 14,1455
• Refractive Index: 1.6300 (estimate)
• Water Partition Coefficient: Soluble in alcohol, chloroform, and benzene, slightly soluble in water, ether, and glycerol
• Boiling Point: 518.67°C (rough estimate)
• Melting Point: 175-178 ºC (dec.)
• Color/Form: Powder
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• Solubility: Soluble in water \ boiling water \ ethanol \ boiling ethanol \ chloroform \ benzene \ toluene \ methanol \ glycerol \ amyl alcohol, very slightly soluble in ether and petroleum ether
• pka: 8.28(at 25℃)
• Specific Rotation: -118 º (c=2.5 in chloroform)
• Density: 1.2119 (rough estimate)